Cas no 1269292-00-3 (5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 1269292-00-3
• MF: C₉H₅ClN₄
• MW: 204.615799665451
• CID: 1089221
• PubChem ID: 53418789
• Update Time: 2025-06-10

5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile
• 5-chloro-1-pyridin-4-ylpyrazole-4-carbonitrile
• 1269292-00-3
• DTXSID20697456
• AKOS022172683

• Inchi： 1S/C9H5ClN4/c10-9-7(5-11)6-13-14(9)8-1-3-12-4-2-8/h1-4,6H
• InChI Key： RZTNIBRMUVTCMV-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NN1C1C=CN=CC=1

Computed Properties

• Exact Mass: 204.0202739g/mol
• Monoisotopic Mass: 204.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile

5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile (CAS No. 1269292-00-3): An Overview of Its Structure, Properties, and Applications

5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile (CAS No. 1269292-00-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and potential therapeutic uses of 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile.

The chemical structure of 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile is defined by its molecular formula C₁₂H₈ClN₃. The compound features a pyrazole ring fused to a pyridine moiety, with a chlorine atom at the 5-position and a cyano group at the 4-position of the pyrazole ring. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are crucial for its biological activities.

In terms of physical properties, 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile is a solid at room temperature and is typically obtained as a white or off-white powder. It has a molecular weight of approximately 233.66 g/mol and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. The compound's solubility in water is limited, which can be an important consideration in its formulation for pharmaceutical applications.

The biological activities of 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile have been extensively studied in recent years. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. By selectively inhibiting CDKs, 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile can potentially induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Beyond its anticancer properties, 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) in immune cells. This suggests that 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological activities, 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile has been explored as a scaffold for the development of novel drug candidates. The pyrazole core provides a versatile platform for structural modifications, allowing researchers to optimize the compound's pharmacological properties for specific therapeutic targets. For example, recent studies have focused on enhancing the selectivity and potency of 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile-derived compounds by introducing various substituents at different positions on the pyrazole ring.

The synthesis of 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile has been well-documented in the literature. One common synthetic route involves the reaction of 5-chloropyrazole with 4-cyanopyridine under appropriate conditions. This method provides high yields and good purity, making it suitable for large-scale production. However, ongoing research aims to develop more efficient and environmentally friendly synthetic methods to improve the overall process.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like 5-Chloro-1-(pyridin-4-yl)-1H-pyrazole-4-carbonitrile. While preclinical studies have shown promising results, further investigations are needed to confirm these findings in human subjects. Several Phase I and II clinical trials are currently underway to assess the pharmacokinetics, safety profile, and therapeutic potential of this compound in various disease settings.

In conclusion, 5-Chloro-1-(pyridin-4-y l)-1H-pyrazole - 4 - carbonitrile strong > (CAS No . 1269292 - 00 - 3 ) represents a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research in medicinal chemistry . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases . p >